Cas no 1864919-44-7 (4-Amino-N-propylpyrimidine-5-carboxamide)

• Product Name: 4-Amino-N-propylpyrimidine-5-carboxamide
• CAS No: 1864919-44-7
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD30250751
• CID: 4780975
• Update Time: 2025-05-20

4-Amino-N-propylpyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-propylpyrimidine-5-carboxamide

• MDL： MFCD30250751
• Inchi： 1S/C8H12N4O/c1-2-3-11-8(13)6-4-10-5-12-7(6)9/h4-5H,2-3H2,1H3,(H,11,13)(H2,9,10,12)
• InChI Key： FCFCLIYZMWHUGQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CN=C1N)NCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 0.6
• Topological Polar Surface Area: 80.9

Additional information on 4-Amino-N-propylpyrimidine-5-carboxamide

Introduction to 4-Amino-N-propylpyrimidine-5-carboxamide (CAS No. 1864919-44-7)

4-Amino-N-propylpyrimidine-5-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1864919-44-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this pyrimidine derivative encompasses both amino and carboxamide functional groups, which contribute to its versatility in chemical reactions and biological interactions.

The synthesis of 4-amino-N-propylpyrimidine-5-carboxamide involves multi-step organic reactions that highlight the compound's synthetic accessibility while maintaining high purity standards. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more readily available for research and industrial applications. The introduction of novel catalysts and purification techniques has further enhanced the yield and quality of 4-amino-N-propylpyrimidine-5-carboxamide, facilitating its integration into various chemical syntheses.

In the realm of pharmaceutical research, 4-amino-N-propylpyrimidine-5-carboxamide has been investigated for its potential role in developing novel therapeutic agents. Pyrimidine-based compounds are well-documented for their biological activity, particularly in the inhibition of enzymes and receptors involved in disease pathways. The presence of both amino and carboxamide groups in 4-amino-N-propylpyrimidine-5-carboxamide makes it a promising scaffold for designing molecules with enhanced pharmacological properties.

Recent studies have demonstrated the compound's efficacy in preclinical models as a potential inhibitor of kinases and other enzymes implicated in cancer progression. The structural features of 4-amino-N-propylpyrimidine-5-carboxamide allow it to interact with target proteins in a manner that disrupts aberrant signaling pathways. This has led to its exploration as a component in combination therapies, where it may synergize with other drugs to improve treatment outcomes.

The carboxamide group in 4-amino-N-propylpyrimidine-5-carboxamide also contributes to its solubility and bioavailability, which are critical factors in drug formulation. Researchers have leveraged this property to develop prodrugs or derivatives that enhance delivery systems for therapeutic applications. Additionally, the compound's stability under various conditions makes it suitable for formulation into oral or injectable medications, broadening its potential use in clinical settings.

Another area of interest is the use of 4-amino-N-propylpyrimidine-5-carboxamide in antimicrobial research. Pyrimidine derivatives have shown promise in combating resistant bacterial strains due to their ability to interfere with essential bacterial metabolic pathways. The structural motif of 4-amino-N-propylpyrimidine-5-carboxamide aligns well with bacterial enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation. This has prompted investigations into its efficacy as an antimicrobial agent, particularly against multidrug-resistant pathogens.

The development of computational models has further accelerated the exploration of 4-amino-N-propylpyrimidine-5-carboxamide's pharmacological potential. High-throughput virtual screening techniques have been employed to identify novel analogs with enhanced binding affinity and selectivity. These computational approaches have complemented experimental studies, providing a more comprehensive understanding of the compound's interactions at the molecular level.

Industrial applications of 4-amino-N-propylpyrimidine-5-carboxamide are also emerging, particularly in agrochemicals where pyrimidine-based compounds are used as intermediates in pesticide formulations. The compound's reactivity and structural flexibility make it a valuable building block for synthesizing molecules with pesticidal properties. Such applications not only highlight its versatility but also contribute to sustainable agricultural practices by offering effective alternatives to traditional pesticides.

The future prospects of 4-amino-N-propylpyrimidine-5-carboxamide are promising, with ongoing research aimed at expanding its therapeutic applications and optimizing its synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field, leading to the development of new drugs based on this promising scaffold.